2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole

• IUPAC Name: 2-[[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]methyl]-5-ethyl-1,3,4-oxadiazole
• InChI: InChI=1S/C16H18N4OS/c1-2-14-18-19-15(21-14)10-20-9-5-7-12(20)16-17-11-6-3-4-8-13(11)22-16/h3-4,6,8,12H,2,5,7,9-10H2,1H3
• InChI Key: QXVUAWRAXIAASC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)CN2CCCC2C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole is a compound that has been extensively studied for its potential use in scientific research. It is a benzothiazole derivative that has been found to have a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of 2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. The compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and cognitive function. It has also been found to modulate the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole has a range of biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of a variety of diseases. The compound has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders. Additionally, it has been found to have antimicrobial and antitumor properties, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole in lab experiments is its relatively low toxicity. The compound has been found to have low cytotoxicity, making it suitable for use in cell-based assays. Additionally, the compound is stable under a variety of conditions, making it easy to handle and store. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions. This may limit its use in certain types of assays.

Future Directions

There are several potential future directions for research on 2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole. One area of research is the development of new drugs based on this compound. The compound has been found to have a range of biological activities, making it a promising candidate for the development of new drugs for the treatment of a variety of diseases. Another area of research is the investigation of the compound's mechanism of action. Further studies are needed to fully understand how the compound works in the body, which could lead to the development of more effective drugs. Additionally, the compound's potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease, warrants further investigation.

Synthesis Methods

The synthesis of 2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole involves the reaction of 2-chloro-1,3-benzothiazole with 5-ethyl-1,3,4-oxadiazole-2-carbaldehyde in the presence of pyrrolidine. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product. The synthesis method has been optimized to produce high yields of pure compound, making it suitable for use in scientific research.

Scientific Research Applications

2-{1-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-pyrrolidinyl}-1,3-benzothiazole has been studied for its potential use in a variety of scientific research applications. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.